Cas no 2035007-56-6 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}prop-2-enamide)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}prop-2-enamide
• CAS No: 2035007-56-6
• MF: C₂₀H₂₆N₂O₃S
• MW: 374.497044086456
• CID: 5355835
• Update Time: 2025-07-09

(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)acrylamide
• (E)-3-(1,3-benzodioxol-5-yl)-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]prop-2-enamide
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}prop-2-enamide

• Inchi： 1S/C20H26N2O3S/c23-20(4-2-15-1-3-18-19(11-15)25-14-24-18)21-12-16-5-8-22(9-6-16)17-7-10-26-13-17/h1-4,11,16-17H,5-10,12-14H2,(H,21,23)/b4-2+
• InChI Key： UJPRIACNNWCYDX-DUXPYHPUSA-N
• SMILES： S1CCC(C1)N1CCC(CNC(/C=C/C2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 507
• XLogP3: 3.1
• Topological Polar Surface Area: 76.1

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}prop-2-enamide

(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}prop-2-enamide

The compound with CAS No 2035007-56-6, known as (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}prop-2-enamide, is a complex organic molecule with significant potential in the field of drug discovery and materials science. This compound has been the subject of extensive research due to its unique structural features and promising biological activities.

The benzodioxole moiety in the molecule is a key structural element that contributes to its aromatic stability and potential bioactivity. This group is often associated with anti-inflammatory and antioxidant properties, making it a valuable component in pharmaceutical applications. Recent studies have highlighted the importance of this group in enhancing the molecule's ability to interact with cellular receptors, thereby improving its therapeutic potential.

The piperidine ring within the structure is another critical feature that plays a significant role in the compound's pharmacokinetics and bioavailability. Piperidine derivatives are known for their ability to improve drug solubility and permeability, which are essential for effective drug delivery. Researchers have explored various modifications to this ring to optimize its performance in different biological systems.

The thiolane group attached to the piperidine ring adds another layer of complexity to the molecule's structure. This group is known for its sulfur-containing properties, which can enhance the molecule's ability to form hydrogen bonds and interact with biological targets. Recent advancements in synthetic chemistry have enabled researchers to precisely control the placement of this group, leading to improved selectivity and potency.

The propenamide segment of the molecule is responsible for its conjugated double bond system, which contributes to its electronic properties and reactivity. This segment has been shown to play a crucial role in modulating the molecule's electronic structure, making it an attractive candidate for applications in both organic electronics and medicinal chemistry.

Recent studies have focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into the molecule's stereochemistry and conformational flexibility, which are critical factors in determining its biological activity.

In terms of applications, this compound has shown promise in various therapeutic areas, including oncology, neurodegenerative diseases, and inflammation. Its ability to target specific cellular pathways has made it a focus of interest for researchers developing new drugs with high specificity and reduced side effects.

Moreover, the compound's unique structure has inspired innovative approaches in materials science, particularly in the development of advanced polymers and nanomaterials. Its ability to form stable supramolecular assemblies has opened new avenues for applications in drug delivery systems and sensors.

In conclusion, (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propenamide represents a cutting-edge advancement in organic chemistry with vast potential across multiple disciplines. Continued research into its properties will undoubtedly lead to groundbreaking discoveries that benefit both scientific innovation and human health.